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Compound of Interest

Compound Name: (2-Bromoethyl)benzene-D5

Cat. No.: B032876 Get Quote

An In-Depth Technical Guide to (2-Bromoethyl)benzene-D5

This technical guide provides essential information regarding the molecular properties of (2-
Bromoethyl)benzene-D5, a deuterated form of (2-Bromoethyl)benzene. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis who utilize isotopically labeled compounds.

Core Molecular Data
(2-Bromoethyl)benzene-D5 is a stable isotope-labeled version of (2-Bromoethyl)benzene

where five hydrogen atoms on the benzene ring have been replaced with deuterium. This

isotopic substitution is a critical tool in various research applications, including mass

spectrometry-based quantification and metabolic studies.

The key quantitative data for (2-Bromoethyl)benzene-D5 and its non-deuterated counterpart

are summarized in the table below for direct comparison.
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Property (2-Bromoethyl)benzene-D5 (2-Bromoethyl)benzene

Molecular Formula
C8D5H4Br or C8H4D5Br[1][2]

[3]
C8H9Br[4][5]

Molecular Weight
190.09 g/mol [2][3][6] or

190.092 g/mol [1]
185.061 g/mol [4]

CAS Number 35845-64-8[1][2][3] 103-63-9[1][4]

Logical Relationship: Isotopic Labeling
The following diagram illustrates the relationship between the standard compound and its

deuterated isotopologue. The process of deuteration involves the substitution of protium (¹H)

with deuterium (²H or D), leading to an increase in molecular mass without significantly altering

the chemical properties.

Logical Relationship of (2-Bromoethyl)benzene and its Deuterated Analog

(2-Bromoethyl)benzene
Formula: C8H9Br

MW: 185.061

Isotopic Substitution
(5 x Deuterium for Hydrogen on Benzene Ring)

Leads to

(2-Bromoethyl)benzene-D5
Formula: C8D5H4Br

MW: 190.09

Results in

Click to download full resolution via product page

Relationship between (2-Bromoethyl)benzene and its D5 variant.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and analysis of (2-
Bromoethyl)benzene-D5 are specific to the manufacturing laboratory and the intended

application. These protocols are typically not available in public search results. For specific

experimental methodologies, it is recommended to consult the documentation provided by the

chemical supplier or relevant scientific literature detailing its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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